
Proper Disposal Procedures for 2-Benzylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Benzylaniline

Cat. No.: B1266149 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2-Benzylaniline, ensuring compliance with safety regulations and promoting a secure

laboratory environment. This information is intended for researchers, scientists, and drug

development professionals.

Immediate Safety and Hazard Information
2-Benzylaniline is a chemical that requires careful handling during disposal due to its

hazardous properties. It is classified as a skin and eye irritant and may cause respiratory

irritation.[1][2] It is also considered severely hazardous to water (WGK 3), meaning it must not

be allowed to enter the environment.[1] Standard laboratory chemical disposal protocols for

hazardous waste must be strictly followed.

Key Hazard Classifications:

Skin Irritant (Category 2)[1][2]

Eye Irritant (Category 2)[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[1][2]

Under no circumstances should 2-Benzylaniline be disposed of down the drain or in regular

trash.[3][4] Improper disposal poses a significant risk to both human health and the

environment.
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For quick reference, the key quantitative and safety data for 2-Benzylaniline are summarized

in the table below.

Property Value Reference

CAS Number 28059-64-5 [1]

Molecular Formula C₁₃H₁₃N [1][5]

Molecular Weight 183.25 g/mol [1][5]

Form Solid [1]

Melting Point 49-54 °C [1]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Hazard Codes H315, H319, H335 [1]

Storage Class 11 (Combustible Solids) [1]

Water Hazard Class
3 (Severely hazardous to

water)
[1]

Personal Protective Equipment (PPE) Protocol
Before handling 2-Benzylaniline for disposal, ensure the following Personal Protective

Equipment (PPE) is worn to minimize exposure risk:

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[1]

Skin and Body Protection: A lab coat is mandatory. Ensure skin is not exposed.

Respiratory Protection: For fine particles or dust, use an N95-type dust mask.[1]

Step-by-Step Disposal Procedure
The disposal of 2-Benzylaniline must be handled as hazardous chemical waste. Follow these

steps precisely.
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Step 1: Waste Collection

Collect waste 2-Benzylaniline, including any contaminated materials (e.g., weighing paper,

contaminated gloves, or absorbent pads), in a designated waste container.

Do not mix 2-Benzylaniline with other incompatible waste streams. It should be segregated

with other aromatic amine waste or as directed by your institution's EHS department.[6][7]

Step 2: Container Selection and Labeling

Container: Use a container that is chemically compatible with 2-Benzylaniline and is in good

condition with a secure, leak-proof lid.[6][7] The original product container is often a suitable

choice if it is not damaged.[6]

Labeling: The container must be clearly labeled as "Hazardous Waste."[3] The label must

include:

The full chemical name: "2-Benzylaniline" (avoiding abbreviations).

The specific hazards (e.g., "Irritant," "Combustible").

The date when waste was first added to the container.

An accurate list of all components and their approximate percentages if it is a mixed waste

stream.[8]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[3][6]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[3][7]

Ensure the SAA is a well-ventilated area, away from ignition sources.

Store acids and bases separately, and keep this waste away from cyanides or sulfides.[6]
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Step 4: Arranging for Disposal

Once the container is full or has been in the SAA for the maximum allowed time (typically up

to one year, but institutional policies may vary), arrange for its disposal.[6]

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

waste pickup.[3][8]

Provide the EHS team with all necessary information from the hazardous waste tag.

Emergency Spill Procedures
In case of a spill:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.

Personal Protection: Wear the appropriate PPE as described above.

Clean-up: Carefully collect the spilled solid using an absorbent material. Place all

contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2-Benzylaniline.
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Waste Generation
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Caption: Workflow for the safe disposal of 2-Benzylaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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